Cas no 56525-94-1 (Pyrido[2,3-d]pyridazine,8-methoxy-)
![Pyrido[2,3-d]pyridazine,8-methoxy- structure](https://ossimg.kuujia.com/scimg/57000/56525-94-1x500.png)
56525-94-1 structure
Product Name:Pyrido[2,3-d]pyridazine,8-methoxy-
CAS No:56525-94-1
MF:C8H7N3O
MW:161.160681009293
CID:375419
PubChem ID:151344
Update Time:2025-04-19
Pyrido[2,3-d]pyridazine,8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-d]pyridazine,8-methoxy-
- 8-Methoxypyrido[2,3-d]pyridazine
- PYRIDO(2,3-D)PYRIDAZINE, 8-METHOXY-
- DTXSID30205081
- 56525-94-1
- 8-Methoxy-pyrido(2,3-d)pyridazine
- AKOS006277207
- 8-Methoxypyrido(2,3-d)pyridazine
- UNII-L7TG9L12HF
- CCRIS 7356
- L7TG9L12HF
-
- Inchi： 1S/C8H7N3O/c1-12-8-7-6(5-10-11-8)3-2-4-9-7/h2-5H,1H3
- InChI Key： HVOMEBJURVZDKM-UHFFFAOYSA-N
- SMILES： O(C)C1C2C(C=NN=1)=CC=CN=2
Computed Properties
- Exact Mass: 161.05901
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.9
Pyrido[2,3-d]pyridazine,8-methoxy- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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